Cas no 17451-21-7 (3-Butenoic acid, 4-(4-methoxyphenyl)-2-oxo-)

• Product Name: 3-Butenoic acid, 4-(4-methoxyphenyl)-2-oxo-
• CAS No: 17451-21-7
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1360009
• Update Time: 2024-08-17

3-Butenoic acid, 4-(4-methoxyphenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-(4-methoxyphenyl)-2-oxo-

• Inchi： 1S/C11H10O4/c1-15-9-5-2-8(3-6-9)4-7-10(12)11(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： SHVBLFWLPMOIIO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=O)C=CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 206.058
• Monoisotopic Mass: 206.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Melting Point: 131 °C
• Boiling Point: 375.4±34.0 °C(Predicted)
• pka: 2.25±0.54(Predicted)